Cas no 224584-18-3 (3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 224584-18-3
• MF: C₇H₇F₃O₂
• MW: 180.124492883682
• MDL: MFCD20544759
• CID: 3914427
• PubChem ID: 10631207
• Update Time: 2025-04-22

3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)-
• 3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylicacid
• 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid(WXFC0807)
• 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• SY059052
• MFCD20544759
• DTXSID801193672
• CGISBZCYXGUFNK-UHFFFAOYSA-N
• 224584-18-3
• EN300-53511
• EN300-27713412
• Bicyclo[1.1.1]?pentane-?1-?carboxylic acid, 3-?(trifluoromethyl)?-
• AKOS022191639
• Z802560076
• SB22182
• CS-0049792
• SCHEMBL17582356
• P17224
• 3-(Trifluoromethyl)-bicyclo[1.1.1]pentane-1-carboxylic acid
• ZIA58418
• AS-53871
• 3-(Trifluoromethyl)bicyclo(1.1.1)pentane-1-carboxylic acid
• 828-504-3

• MDL： MFCD20544759
• Inchi： 1S/C7H7F3O2/c8-7(9,10)6-1-5(2-6,3-6)4(11)12/h1-3H2,(H,11,12)
• InChI Key： CGISBZCYXGUFNK-UHFFFAOYSA-N
• SMILES： FC(C12CC(C(=O)O)(C1)C2)(F)F

Computed Properties

• Exact Mass: 180.03981395g/mol
• Monoisotopic Mass: 180.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids